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Compound of Interest

Compound Name: YKL-06-062

Cat. No.: B611893 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

YKL-06-062, a second-generation salt-inducible kinase (SIK) inhibitor.[1][2][3][4] Given its high

potency, indicated by low nanomolar IC50 values against SIK1, SIK2, and SIK3, stringent

adherence to these protocols is necessary to ensure personnel safety and experimental

integrity.[1][2][3][4] Researchers, scientists, and drug development professionals should

consider this a primary resource for operational guidance.

Personal Protective Equipment (PPE)
Due to the potent nature of YKL-06-062, a comprehensive PPE strategy is mandatory to

prevent accidental exposure through inhalation, skin contact, or ingestion. The following table

outlines the required PPE for various laboratory procedures involving this compound.
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Activity Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Disposable, solid-particulate-filtering respirator

(e.g., N95 or higher) - Chemical splash goggles

- Face shield - Nitrile gloves (double-gloving

recommended) - Disposable lab coat or gown

with tight cuffs - Full-length pants and closed-toe

shoes

Solution Preparation and Handling (Liquid Form)

- Chemical splash goggles - Nitrile gloves -

Laboratory coat - Full-length pants and closed-

toe shoes

Cell Culture and In Vitro Assays
- Nitrile gloves - Laboratory coat - Standard

laboratory attire

Spill Cleanup

- Disposable, solid-particulate-filtering respirator

(if solid) - Chemical splash goggles - Face

shield - Heavy-duty nitrile or neoprene gloves -

Chemical-resistant apron or gown - Shoe covers

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is essential for the safe handling of YKL-06-062 at

each stage of the experimental workflow.

Preparation and Weighing of Solid YKL-06-062
Location: All weighing and initial solution preparation must be conducted in a certified

chemical fume hood or a powder containment hood to minimize inhalation risk.

Pre-weighing: Before handling the compound, ensure all necessary PPE is correctly donned.

Prepare all required equipment (spatulas, weigh boats, tubes) within the containment area.

Weighing: Carefully weigh the desired amount of YKL-06-062 powder. Use anti-static weigh

boats to prevent dispersal of the fine powder.
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Post-weighing: Securely cap the stock container immediately after use. Clean all surfaces

within the fume hood that may have come into contact with the powder. Dispose of all single-

use items (e.g., weigh boats, gloves) as hazardous chemical waste.

Solution Preparation
Solvent: YKL-06-062 is soluble in DMSO.[3] Prepare stock solutions by dissolving the

weighed powder in high-purity, anhydrous DMSO.

Procedure: Within the chemical fume hood, add the solvent to the vessel containing the pre-

weighed YKL-06-062. Cap the vessel and vortex until the solid is completely dissolved. For

less soluble preparations, sonication may be required.[2]

Storage: Store stock solutions at -20°C for short-term (up to 1 month) or -80°C for long-term

(up to 6 months) storage to maintain stability.[1] Aliquot solutions to avoid repeated freeze-

thaw cycles.

Disposal Plan
Proper disposal of YKL-06-062 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: All solid waste contaminated with YKL-06-062, including gloves, weigh boats,

and pipette tips, must be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused or waste solutions of YKL-06-062 should be collected in a clearly

labeled, sealed hazardous liquid waste container. Do not dispose of down the drain. The first

rinse of any container that held the solid compound or concentrated solutions must also be

collected as hazardous waste.[5]

Sharps: Needles, syringes, or other sharps contaminated with YKL-06-062 must be

disposed of in a designated sharps container for hazardous materials.[6][7]

Decontamination: All non-disposable equipment and surfaces should be decontaminated

after use.

Experimental Workflow and Safety Diagram
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The following diagram illustrates the key stages of handling YKL-06-062, emphasizing the

integration of safety and disposal procedures throughout the workflow.
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Caption: Workflow for safe handling and disposal of YKL-06-062.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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